![molecular formula C15H14ClNO7 B565827 5-Chloro-8-hydroxyquinoline Glucuronide CAS No. 65851-39-0](/img/structure/B565827.png)
5-Chloro-8-hydroxyquinoline Glucuronide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Chloro-8-hydroxyquinoline b-D-glucuronide is a methylated saccharide. It can be used in the synthesis of complex carbohydrates .
Synthesis Analysis
The primary halquinol metabolites identified were in the form of glucuronides, specifically 5-chloro-8-hydroxyquinoline glucuronide (5-CHQG) and 5,7-dichloro-8-hydroxyquinoline glucuronide (5,7-DCHQG), while sulfate form was detected in trace amounts . A solvent-assisted co-grinding method is used to form the cocrystal of 8-hydroxy quinoline-5-sulfonic acid (HQS) and 5-chloro-8-hydroxyquinoline (CHQ) .Molecular Structure Analysis
The molecular structure of this compound has been studied using spectroscopic and DFT investigations . The charge delocalization patterns and second-order perturbation energies of the most interacting orbitals have also been computed and predicted .Chemical Reactions Analysis
The primary halquinol metabolites identified were in the form of glucuronides, specifically this compound (5-CHQG) and 5,7-dichloro-8-hydroxyquinoline glucuronide (5,7-DCHQG), while sulfate form was detected in trace amounts .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound have been studied using various techniques. The crystal structure was confirmed by single-crystal (SCXRD) X-ray diffraction, and it crystallized in orthorhombic structure with non-centrosymmetric P2 1 2 1 2 1 space group .Scientific Research Applications
Metabolism and Excretion Studies
5-Chloro-8-hydroxyquinoline glucuronide is a metabolite formed from 8-hydroxyquinoline derivatives in rats, including 5-chloro-8-hydroxyquinoline (MC). These compounds are metabolized to glucuronides and sulfates after administration, with glucuronides being excreted in both bile and urine, while sulfates are primarily excreted in urine. The excretion of glucuronides increases with the molecular weight due to halogen substituents. The conjugates, including this compound, are subject to enzymatic and metal ion-mediated hydrolysis in the body, highlighting the complex metabolism of these compounds (Sawada, Hayashi, Awazu, & Hanano, 1978).
Anticancer Prodrug Development
Research into 8-hydroxyquinolines, including derivatives like 5-chloro-8-hydroxyquinoline, has shown their potential as anticancer agents. These compounds, when glycoconjugated, exhibit antiproliferative activity against tumor cell lines in the presence of copper(II) ions. This activity is attributed to the glucose avidity of cancer cells and the over-expression of glucose transporters, suggesting a mechanism for targeted cancer therapy using such glycoconjugates (Oliveri et al., 2012).
Enzyme Activity Determination
5-Chloro-8-hydroxyquinoline and its glucuronide derivatives serve as substrates in the simultaneous determination of multiple enzyme activities, including β-glucuronidase. This application is vital in biochemical assays and the study of enzyme kinetics, providing insights into the metabolic pathways and enzyme functions in various organisms and disease states (Miura, Nakamura, Tanaka, & Tamura, 1979).
Safety and Hazards
Future Directions
Compounds containing the 8-hydroxyquinoline (8-HQ) nucleus exhibit a wide range of biological activities, including antimicrobial, anticancer, and antifungal effects. The chemistry and biology of this group have attracted the attention of chemists, medicinal chemists, and professionals in health sciences . Several described compounds in this review could act as leads for the development of drugs against numerous diseases including cancer .
Properties
IUPAC Name |
(2S,3S,4S,5R,6S)-6-(5-chloroquinolin-8-yl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClNO7/c16-7-3-4-8(9-6(7)2-1-5-17-9)23-15-12(20)10(18)11(19)13(24-15)14(21)22/h1-5,10-13,15,18-20H,(H,21,22)/t10-,11-,12+,13-,15+/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAGDKVCRDHCKOY-DKBOKBLXSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2N=C1)OC3C(C(C(C(O3)C(=O)O)O)O)O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=C(C=CC(=C2N=C1)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClNO7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.72 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
65851-39-0 |
Source
|
Record name | 5-Chloro-8-hydroxyquinoline beta-D-glucuronide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.